Cas no 1172229-72-9 (ethyl 5-chloro-1-methyl-pyrazole-3-carboxylate)

• Product Name: ethyl 5-chloro-1-methyl-pyrazole-3-carboxylate
• CAS No: 1172229-72-9
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• MDL: MFCD10699191
• CID: 94821
• PubChem ID: 37818517
• Update Time: 2025-10-30

ethyl 5-chloro-1-methyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-1-methyl-1H-pyrazole-3-carboxylate
• 5-Chloro-1-methyl-1h-pyrazole-3-carboxylic acid ethyl ester
• ethyl 5-chloro-1-methylpyrazole-3-carboxylate
• ethyl5-chloro-1-methyl-1H-pyrazole-3-carboxylate
• FCH882344
• RP24845
• AB62569
• AX8161807
• AB0034954
• X9196
• ST24030646
• ethyl 5-chloro-1-methyl-pyrazole-3-carbo
• ethyl 5-chloro-1-methyl-pyrazole-3-carboxylate
• A12548
• MFCD10699191
• FT-0687736
• J-521124
• DS-0990
• AKOS006303431
• 1H-Pyrazole-3-carboxylic acid, 5-chloro-1-methyl-, ethyl ester
• DTXSID30653285
• 5-Chloro-1-methyl-1H-pyrazole-3-carboxylicacidethylester
• AMY11966
• 1172229-72-9
• 5-Chloro-1-methyl-1H-pyrazole-3-carboxylic acidethylester

• MDL： MFCD10699191
• Inchi： 1S/C7H9ClN2O2/c1-3-12-7(11)5-4-6(8)10(2)9-5/h4H,3H2,1-2H3
• InChI Key： NZXVQPKDTOICGR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=NN1C

Computed Properties

• Exact Mass: 188.03500
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 1.7

Experimental Properties

• Density: 1.31
• Boiling Point: 274 ºC
• Flash Point: 120 ºC
• PSA: 44.12000
• LogP: 1.25020

Additional information on ethyl 5-chloro-1-methyl-pyrazole-3-carboxylate

Recent Advances in the Application of Ethyl 5-Chloro-1-methyl-pyrazole-3-carboxylate (CAS: 1172229-72-9) in Chemical Biology and Pharmaceutical Research

Ethyl 5-chloro-1-methyl-pyrazole-3-carboxylate (CAS: 1172229-72-9) is a pyrazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting a range of diseases.

One of the most notable applications of ethyl 5-chloro-1-methyl-pyrazole-3-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop selective kinase inhibitors with improved efficacy and reduced off-target effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this pyrazole derivative into a series of potent and selective inhibitors targeting the JAK-STAT pathway, which is implicated in autoimmune diseases.

In addition to its role in kinase inhibitor development, ethyl 5-chloro-1-methyl-pyrazole-3-carboxylate has been employed in the synthesis of antimicrobial agents. A recent study highlighted its use as a precursor for the preparation of novel pyrazole-based antibiotics with activity against multidrug-resistant bacterial strains. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that derivatives of this compound exhibited promising antibacterial activity against both Gram-positive and Gram-negative bacteria, suggesting its potential as a scaffold for future antibiotic development.

Another area of research where this compound has shown promise is in the field of agrochemicals. Pyrazole derivatives are known for their herbicidal and fungicidal properties, and ethyl 5-chloro-1-methyl-pyrazole-3-carboxylate has been used as a building block for the synthesis of new agrochemical agents. A 2022 study in the Journal of Agricultural and Food Chemistry described the development of pyrazole-based fungicides derived from this compound, which demonstrated high efficacy against plant pathogenic fungi while exhibiting low toxicity to non-target organisms.

The synthetic versatility of ethyl 5-chloro-1-methyl-pyrazole-3-carboxylate is further underscored by its use in the preparation of heterocyclic compounds. Heterocycles are a cornerstone of medicinal chemistry, and this compound has been utilized to construct a variety of fused heterocyclic systems with potential pharmacological activities. Recent work published in Tetrahedron Letters showcased the use of this pyrazole derivative in the synthesis of triazole and oxadiazole hybrids, which were evaluated for their anticancer and anti-inflammatory properties.

Despite its widespread use, challenges remain in the optimization of synthetic routes for ethyl 5-chloro-1-methyl-pyrazole-3-carboxylate to improve yield and scalability. Recent advances in green chemistry have addressed some of these issues, with studies exploring eco-friendly catalytic systems and solvent-free conditions for its synthesis. A 2023 report in Green Chemistry highlighted a novel, sustainable approach to producing this compound with minimal environmental impact, paving the way for its broader application in industrial settings.

In conclusion, ethyl 5-chloro-1-methyl-pyrazole-3-carboxylate (CAS: 1172229-72-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, highlighting its versatility as a synthetic intermediate. Ongoing research efforts are focused on expanding its utility, optimizing synthetic methodologies, and exploring new biological activities. As the field advances, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and agrochemicals.